Phosphomolybdic acid solution

Specification

• CAS No.: 12026-57-2
• Molecular Formula: H3Mo12O40P
• Molecular Weight: 1825.25
• IUPAC Name: phosphoric acid;trioxomolybdenum
• Standard InChI: InChI=1S/12Mo.H3O4P.36O/c;;;;;;;;;;;;1-5(2,3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h;;;;;;;;;;;;(H3,1,2,3,4)
• SMILES: OP(=O)(O)O.O=[Mo](=O)=O.O=[Mo](=O)=O.O=[Mo](=O)=O.O=[Mo](=O)=O.O=[Mo](=O)=O.O=[Mo](=O)=O.O=[Mo](=O)=O.O=[Mo](=O)=O.O=[Mo](=O)=O.O=[Mo](=O)=O.O=[Mo](=O)=O.O=[Mo](=O)=O

Introduction

Chemical Identity and Composition

Chemical Structure and Formula

Phosphomolybdic acid (PMA) is a heteropoly acid with the chemical formula H₃PMo₁₂O₄₀ when in its common form, though simplified representations such as H₃MoO₂P have also been used. The compound has a complex molecular structure known as the "Keggin structure" based on x-ray crystallographic analysis. This structure features a central phosphate unit surrounded by twelve molybdenum-oxygen octahedra arranged in a specific three-dimensional configuration. The phosphomolybdic acid extracted with organic solvents typically has a molar ratio of P:Mo = 1:12.

Physical and Chemical Properties

Phosphomolybdic acid solution presents as a clear yellow to green liquid with distinct physical properties. The solid form has a melting point range of 78–90°C and the solution has a flash point of 5°C, indicating its flammability. The compound demonstrates excellent solubility characteristics, being soluble in less than 0.4 parts water as well as in alcohol and ether.

Property	Value
CAS Number	11104-88-4
Molecular Weight	1843.37 g/mol (H₃PMo₁₂O₄₀)
Appearance	Clear yellow to green solution
Melting Point	78–90°C
Flash Point	5°C
Storage Temperature	2-8°C
Solubility	Soluble in <0.4 parts H₂O, alcohol, ether

Phosphomolybdic acid has a complex electronic structure with a hydrogen bond donor count of 4 and acceptor count of 41. It possesses a topographical surface area of 693 A² and a complexity value of 112.

Spectroscopic Characteristics

Absorption Spectra

Phosphomolybdic acid solutions exhibit distinctive absorption patterns across the ultraviolet spectrum. Research has demonstrated the presence of at least two spectroscopically distinguishable forms of phosphomolybdic acid in aqueous solutions, with absorption maxima at 255 nm and 310 nm respectively. The form absorbing at 255 nm predominates when the phosphorus to molybdenum ratio [P]/[Mo] is greater than 1, while the species absorbing at 310 nm becomes the major component when [P]/[Mo] is less than 1/15.

Solvent Effects on Electronic Properties

The choice of solvent significantly influences the electronic properties of phosphomolybdic acid solutions. Studies have measured the work function (WF) of phosphomolybdic acid films prepared using different solvents, with values ranging from 4.94 to 5.06 eV depending on the solvent employed. For example, PMA dissolved in acetonitrile, n-butanol, cyclohexanone, and dimethyl sulfoxide (DMSO) exhibited work functions of 5.06, 5.02, 4.98, and 4.94 eV, respectively. This variation correlates with the reduction of Mo(VI) and the generation of oxygen vacancies, with greater Mo reduction corresponding to lower work function values.

Solution Processing and Film Formation

Effects of Solvent on Surface Morphology

The morphology of phosphomolybdic acid films is strongly dependent on the solvent used for deposition. Atomic force microscopy (AFM) analysis has revealed varying surface roughness characteristics based on solvent choice. The root-mean-square roughness values of PMA films prepared using acetonitrile, n-butanol, cyclohexanone, and DMSO were measured at 0.75, 0.94, 0.94, and 1.95 nm, respectively. Films prepared with DMSO demonstrated poorer surface morphology despite excellent adhesiveness and wettability, attributed to DMSO's high boiling point causing slow film formation and resulting in highly aggregated morphology.

pH Dependence and Stability

The formation and decomposition of phosphomolybdic acid in solution is remarkably reversible and highly dependent on pH conditions. Research has demonstrated that the compound's spectroscopic properties change in response to pH variations between 1 and 12. At around pH 3.8, the characteristic absorption spectrum of phosphomolybdic acid is observed. As pH increases above 5.6, the acid decomposes into simple molybdate ions and phosphate ions, as evidenced by spectral changes that match those of the molybdate anion (MoO₄²⁻). This reversible behavior allows for controlled formation and decomposition without hysteresis.

Applications in Materials Science

Role in Optoelectronic Devices

Phosphomolybdic acid solution has emerged as a promising material for optoelectronic applications, particularly in quantum dot light-emitting diodes (QD-LEDs). Research has demonstrated its effectiveness as a hole injection layer (HIL) due to its low cost, straightforward solution processing, and excellent physical and optical properties. Devices utilizing PMA dissolved in cyclohexanone have shown improved efficiency compared to those using the conventional solution HIL poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS).

Analytical Applications

Phosphomolybdic acid is classified as both a reagent and an indicator, making it valuable for chemical analysis. It undergoes changes in physical appearance, particularly color changes, during chemical titrations approaching endpoints, such as transitions between acidity and alkalinity. The compound is extensively used for the identification, detection, and analysis of pathologic, biological, or chemical conditions and processes.

Research Methodologies

Optimal Experimental Conditions

Research on phosphomolybdic acid solutions has identified optimal experimental conditions for studying the compound without requiring excessive reagent addition. The ideal pH range has been established as between 2.8 and 4.0, with molybdate ion concentrations between 10⁻³ and 10⁻⁴ M. Under these conditions, it becomes possible to observe the full ultraviolet absorption spectrum of phosphomolybdic acid without interference, enabling detailed structural and spectroscopic investigations.

Structure Elucidation Techniques

The structure of phosphomolybdic acid has been investigated using various analytical techniques, with x-ray analysis of the acid crystal revealing the Keggin structure. Spectroscopic studies, particularly in the ultraviolet region, have been instrumental in distinguishing between different phosphomolybdic acid species in solution. The reversible formation and decomposition processes have been studied through pH-dependent spectral changes, providing insights into the reaction mechanisms and structural transformations.